molecular formula C16H13IN4O B8603923 4-(2-(4-iodophenoxy)pyridin-3-yl)-N-methylpyrimidin-2-amine

4-(2-(4-iodophenoxy)pyridin-3-yl)-N-methylpyrimidin-2-amine

Cat. No.: B8603923
M. Wt: 404.20 g/mol
InChI Key: PZCXICCDJNLASP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-(4-iodophenoxy)pyridin-3-yl)-N-methylpyrimidin-2-amine is a useful research compound. Its molecular formula is C16H13IN4O and its molecular weight is 404.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13IN4O

Molecular Weight

404.20 g/mol

IUPAC Name

4-[2-(4-iodophenoxy)pyridin-3-yl]-N-methylpyrimidin-2-amine

InChI

InChI=1S/C16H13IN4O/c1-18-16-20-10-8-14(21-16)13-3-2-9-19-15(13)22-12-6-4-11(17)5-7-12/h2-10H,1H3,(H,18,20,21)

InChI Key

PZCXICCDJNLASP-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC=CC(=N1)C2=C(N=CC=C2)OC3=CC=C(C=C3)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(2-Chloropyridin-3-yl)-N-methylpyrimidin-2-amine (3.30 g, 15.0 mmol), 4-iodophenol (3.96 g, 18.0 mmol), cesium carbonate (10.6 g, 30.0 mmol), and 15 mL of DMSO were added into a 50-mL round bottom flask. The flask was sealed with a septum and placed in a preheated oil bath at 130° C. After 3 h, the reaction was completed according to TLC and LC-MS analysis. The reaction was cooled to room temperature. Water was added into the reaction mixture until all product precipitated out of the solution. The solid was filtered, ground, and washed with water. The product was collected and dried in a vacuum oven overnight. The product, 4-(2-(4-iodophenoxy)pyridin-3-yl)-N-methylpyrimidin-2-amine was obtained as a light brown solid. 1H NMR (Varian, 300 MHz, CDCl3): 8.40 (br s, 1H), 8.34 (d, J=4.1 Hz, 1H), 8.19 (dd, J=4.8, 2.2 Hz, 1H), 7.73 (m, 2H), 7.30 (dd, J=7.4, 4.8 Hz, 1H), 7.19 (m, 2H), 7.00 (m, 2H), 2.84 (d, J=4.8 Hz, 3H).
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
3.96 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
10.6 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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